Cas no 372183-73-8 (4-(2-(2,6-Dichlorophenoxy)ethyl)morpholine)

• Product Name: 4-(2-(2,6-Dichlorophenoxy)ethyl)morpholine
• CAS No: 372183-73-8
• MF: C₁₂H₁₅Cl₂NO₂
• MW: 276.159001588821
• MDL: MFCD01880624
• CID: 854139
• PubChem ID: 869436
• Update Time: 2025-10-31

4-(2-(2,6-Dichlorophenoxy)ethyl)morpholine Chemical and Physical Properties

Names and Identifiers

• 4-(2-(2,6-Dichlorophenoxy)ethyl)morpholine
• 4-[2-(2,6-Dichlorophenoxy)ethyl]morpholine
• 2-(2-Morpholinoethoxy)-1,3-dichlorobenzene
• MFCD01880624
• STL563342
• 372183-73-8
• XPA18373
• DTXSID80357842
• AKOS015888633
• BS-28354
• Oprea1_354324
• CS-0213266
• BIM-0029785.P001
• CBMicro_029927

• MDL： MFCD01880624
• Inchi： 1S/C12H15Cl2NO2/c13-10-2-1-3-11(14)12(10)17-9-6-15-4-7-16-8-5-15/h1-3H,4-9H2
• InChI Key： ADRYEGQBUWWICV-UHFFFAOYSA-N
• SMILES： ClC1C=CC=C(C=1OCCN1CCOCC1)Cl

Computed Properties

• Exact Mass: 275.04800
• Monoisotopic Mass: 275.0479841g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 215
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 21.7Ų

Experimental Properties

• PSA: 21.70000
• LogP: 2.64230

Additional information on 4-(2-(2,6-Dichlorophenoxy)ethyl)morpholine

Comprehensive Overview of 4-(2-(2,6-Dichlorophenoxy)ethyl)morpholine (CAS No. 372183-73-8)

4-(2-(2,6-Dichlorophenoxy)ethyl)morpholine, with the CAS number 372183-73-8, is a specialized organic compound that has garnered significant attention in the fields of pharmaceutical research and agrochemical development. This compound, characterized by its unique morpholine and dichlorophenoxy structural motifs, exhibits versatile applications, particularly in the synthesis of bioactive molecules. Researchers and industry professionals are increasingly exploring its potential due to its molecular stability and functional group reactivity, which make it a valuable intermediate in organic synthesis.

In recent years, the demand for high-purity chemical intermediates like 4-(2-(2,6-Dichlorophenoxy)ethyl)morpholine has surged, driven by advancements in drug discovery and crop protection technologies. The compound's CAS No. 372183-73-8 is frequently searched in academic and industrial databases, reflecting its relevance in cutting-edge research. Its chlorinated aromatic component contributes to its efficacy in targeted applications, while the morpholine ring enhances its solubility and bioavailability, making it a preferred choice for formulation scientists.

One of the most discussed topics in the context of 4-(2-(2,6-Dichlorophenoxy)ethyl)morpholine is its role in green chemistry initiatives. As sustainability becomes a priority, researchers are investigating eco-friendly synthesis routes for this compound to minimize environmental impact. Questions such as "How to optimize the synthesis of 4-(2-(2,6-Dichlorophenoxy)ethyl)morpholine?" and "What are the alternatives to traditional chlorinated intermediates?" are commonly raised in scientific forums. These discussions highlight the compound's alignment with modern chemical innovation trends.

The physicochemical properties of CAS No. 372183-73-8 further underscore its utility. With a defined molecular weight and melting point, it offers predictable behavior in synthetic pathways, which is critical for reproducibility in laboratory and industrial settings. Analytical techniques such as HPLC and NMR spectroscopy are routinely employed to verify its purity, ensuring compliance with stringent quality control standards. This level of precision is essential for applications in pharmaceutical intermediates and specialty chemicals.

Another area of interest is the compound's potential in bioconjugation and prodrug design. The 2,6-dichlorophenoxy moiety provides a reactive handle for further functionalization, enabling the creation of derivatives with tailored properties. This flexibility is particularly valuable in medicinal chemistry, where slight modifications can significantly alter a molecule's pharmacokinetic profile. As a result, 4-(2-(2,6-Dichlorophenoxy)ethyl)morpholine is often featured in patents and research papers exploring novel therapeutic agents.

From an industrial perspective, the scalability of CAS No. 372183-73-8 production is a key consideration. Manufacturers are investing in continuous flow chemistry and catalytic processes to enhance yield and reduce waste. These efforts are aligned with global regulatory guidelines, which emphasize safer and more efficient chemical production. The compound's compatibility with automated synthesis platforms also positions it as a candidate for high-throughput screening in drug development pipelines.

In summary, 4-(2-(2,6-Dichlorophenoxy)ethyl)morpholine (CAS No. 372183-73-8) represents a critical building block in modern chemistry, bridging the gap between academic research and industrial application. Its multifaceted utility, combined with ongoing innovations in synthesis and application, ensures its continued relevance in scientific and commercial spheres. As the demand for specialized intermediates grows, this compound is poised to play a pivotal role in shaping the future of chemical research and product development.